Cas no 51725-80-5 (3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER)

• Product Name: 3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER
• CAS No: 51725-80-5
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD06740394
• CID: 891310
• Update Time: 2026-04-29

3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER

• MDL： MFCD06740394
• Inchi： InChI=1S/C13H16O3/c1-3-10-5-7-11(8-6-10)12(14)9-13(15)16-4-2/h5-8H,3-4,9H2,1-2H3
• InChI Key： ACGRWZIBEZTWFS-UHFFFAOYSA-N
• SMILES： CCC1=CC=C(C=C1)C(=O)CC(=O)OCC

Computed Properties

• Exact Mass: 220.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 43.37000
• LogP: 2.38490